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Compound of Interest

Compound Name: GE500

Cat. No.: B1169089 Get Quote

This document provides essential safety and logistical information for the proper disposal of

GE500, a silicone sealant. The following procedural guidance is intended for researchers,

scientists, and drug development professionals to ensure safe handling and disposal in a

laboratory setting. Adherence to these steps is critical to minimize environmental impact and

maintain a safe work environment.

Immediate Safety and Handling Precautions
Uncured GE500 sealant may cause irritation to the skin, eyes, and respiratory tract.[1] During

its application and curing process, it releases methanol and ammonia vapors.[1] Therefore, it is

imperative to handle this material in a well-ventilated area and wear appropriate personal

protective equipment (PPE).

Personal Protective Equipment (PPE) includes:

Gloves: Chemical resistant gloves.[1]

Eye Protection: Safety glasses with side shields.[1][2]

Protective Clothing: Wear suitable protective clothing to prevent skin contact.[1][2]

Respiratory Protection: If exposure limits are exceeded or if respiratory irritation is

experienced, NIOSH/MSHA approved respiratory protection should be worn.[1][3]
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In the event of exposure, consult the Safety Data Sheet (SDS) for first-aid measures. Eye wash

stations and emergency showers should be readily accessible when handling this product.[1][2]

Hazardous Components and Exposure Limits
The table below summarizes the primary hazardous components in GE500 and their

occupational exposure limits. This data is critical for risk assessment and ensuring a safe

laboratory environment.

Chemical Identity CAS Number Concentration (%)
Occupational
Exposure Limits

Distillates (petroleum),

hydrotreated middle
64742-46-7 3 - 7%

TWA: 0.1 mg/m3

(Mist)

Hexamethyldisilazane 999-97-3 1 - 5% No data available

DIBUTYL TIN BIS

ACETYLACETONATE
22673-19-4 0.1 - 1% No data available

Methanol (released

during cure)
67-56-1 Not Applicable

ACGIH TWA: 200

ppm; ACGIH STEL:

250 ppm; OSHA PEL:

200 ppm

Source: Safety Data Sheets for GE500 Silicone Sealant[2][3]

Step-by-Step Disposal Protocol
The proper disposal of GE500 must be conducted in accordance with federal, state, and local

regulations.[1] This protocol provides a general guideline; always consult with your institution's

environmental health and safety (EHS) department for specific requirements.

Containment of Spills: In case of a spill, immediately wipe, scrape, or soak up the uncured

sealant using an inert absorbent material.[1]

Containerization: Place the absorbed material and any contaminated cleaning supplies (e.g.,

paper towels, cloths) into a designated, labeled waste container.[4]
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Curing of Residual Sealant: For small amounts of leftover sealant in original containers, it is

advisable to dispense the remaining material onto a disposable surface and allow it to cure

fully. This will transform it into a solid, non-hazardous rubbery material.

Disposal of Cured Sealant: Once fully cured, the solid silicone rubber can typically be

disposed of as non-hazardous solid waste. However, confirm this with your local waste

management regulations.

Disposal of Uncured Sealant: Uncured sealant and contaminated absorbent materials are

considered chemical waste. This waste must be disposed of through a licensed waste

disposal contractor.[4] Do not dispose of uncured sealant in the regular trash or pour it down

the drain.[2][4]

Empty Containers: Empty containers may retain product residue and should be handled as

hazardous until properly cleaned or disposed of through a licensed contractor.[4]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of GE500
waste.
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GE500 Waste Generated

Is the waste fully cured?

Uncured Sealant or
Contaminated Materials

No

Fully Cured Solid Sealant

Yes
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sealed hazardous waste container

Consult local regulations for
disposal as non-hazardous

solid waste

Dispose via licensed
waste disposal contractor

Final Disposal

Click to download full resolution via product page

GE500 Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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